1-Methyl-2-[nitro(phenylsulfanyl)methylidene]imidazolidine

• CAS No.: 59761-07-8
• Molecular Formula: C11H13N3O2S
• Molecular Weight: 251.31 g/mol
• IUPAC Name: 1-methyl-2-[nitro(phenylsulfanyl)methylidene]imidazolidine
• InChI: InChI=1S/C11H13N3O2S/c1-13-8-7-12-10(13)11(14(15)16)17-9-5-3-2-4-6-9/h2-6,12H,7-8H2,1H3
• InChI Key: WHPKCSOIYNHEDV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCNC1=C([N+](=O)[O-])SC2=CC=CC=C2

Description

1-Methyl-2-[nitro(phenylsulfanyl)methylidene]imidazolidine is a useful research compound. Its molecular formula is C11H13N3O2S and its molecular weight is 251.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

14.6 g of phenylsulfenyl chloride was added dropwise to a cooled, stirred solution of 14.3 g of Compound 1 in 250 ml of pyridine. The mixture was allowed to stand overnight at room temperature, then excess pyridine was recovered on a rotary evaporator. The residue was treated with 250 ml of water and the mixture extracted with methylene chloride. The combined extracts were dried and the solvent evaporated to give a crystalline solid which was triturated with ethyl acetate, then ethanol, to yield 25, as a yellow solid, melting point: 170° - 173°.

Synthesis routes and methods II

Procedure details